Cas no 1822863-22-8 (1-{spiro[2.2]pentan-1-yl}ethan-1-ol)
1-{spiro[2.2]pentan-1-yl}ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{spiro[2.2]pentan-1-yl}ethan-1-ol
- EN300-718754
- 1822863-22-8
-
- Inchi: 1S/C7H12O/c1-5(8)6-4-7(6)2-3-7/h5-6,8H,2-4H2,1H3
- InChI Key: FOFWWMQHIRRUNX-UHFFFAOYSA-N
- SMILES: OC(C)C1CC21CC2
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 20.2Ų
1-{spiro[2.2]pentan-1-yl}ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718754-1.0g |
1-{spiro[2.2]pentan-1-yl}ethan-1-ol |
1822863-22-8 | 1g |
$0.0 | 2023-06-07 |
1-{spiro[2.2]pentan-1-yl}ethan-1-ol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-{spiro[2.2]pentan-1-yl}ethan-1-ol
Research Briefing on 1-{spiro[2.2]pentan-1-yl}ethan-1-ol (CAS: 1822863-22-8) in Chemical Biology and Pharmaceutical Applications
1-{spiro[2.2]pentan-1-yl}ethan-1-ol (CAS: 1822863-22-8) is a novel spirocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. Its unique structural features, including the spiro[2.2]pentane scaffold, make it a promising candidate for drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1-{spiro[2.2]pentan-1-yl}ethan-1-ol. The spiro[2.2]pentane core is known for its high strain energy, which complicates traditional synthetic routes. However, advancements in catalytic methods, including transition metal-catalyzed cyclizations and photochemical reactions, have enabled more efficient and scalable synthesis of this compound. These developments are critical for its further exploration in medicinal chemistry.
In terms of biological activity, preliminary investigations suggest that 1-{spiro[2.2]pentan-1-yl}ethan-1-ol exhibits notable interactions with specific enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. For instance, in vitro studies have demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), indicating potential applications in treating conditions such as arthritis and Parkinson's disease. These findings are supported by molecular docking simulations, which reveal favorable binding affinities and selectivity profiles.
Further research has explored the pharmacokinetic properties of 1-{spiro[2.2]pentan-1-yl}ethan-1-ol, including its metabolic stability and bioavailability. Early-stage animal studies have shown promising results, with the compound demonstrating good tissue penetration and a favorable safety profile. These attributes position it as a viable lead compound for further optimization and preclinical development.
The potential therapeutic applications of 1-{spiro[2.2]pentan-1-yl}ethan-1-ol extend beyond its current findings. Researchers are investigating its utility in targeted drug delivery systems, leveraging its unique physicochemical properties to enhance drug solubility and stability. Additionally, its spirocyclic structure offers opportunities for designing prodrugs and bifunctional molecules, which could broaden its applicability in treating complex diseases.
In conclusion, 1-{spiro[2.2]pentan-1-yl}ethan-1-ol (CAS: 1822863-22-8) represents a compelling area of research in chemical biology and pharmaceuticals. Its distinctive structure, combined with promising biological and pharmacokinetic data, underscores its potential as a therapeutic agent. Continued exploration of its synthetic routes, mechanism of action, and clinical applicability will be essential to fully realize its value in drug development. This briefing underscores the importance of interdisciplinary collaboration to advance the understanding and utilization of this innovative compound.
1822863-22-8 (1-{spiro[2.2]pentan-1-yl}ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)